Cas no 1300-47-6 (Benzenesulfonic acid,hydroxy-, lithium salt (1:1))

• Product Name: Benzenesulfonic acid,hydroxy-, lithium salt (1:1)
• CAS No: 1300-47-6
• MF: C₆H₅LiO₄S
• MW: 180.10750079155
• CID: 191302
• PubChem ID: 23673631
• Update Time: 2025-04-19

Benzenesulfonic acid,hydroxy-, lithium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,hydroxy-, lithium salt (1:1)
• lithium hydroxybenzenesulphonate
• lithium,2-hydroxybenzenesulfonate
• Benzenesulfonic acid, hydroxy-, monolithium salt
• Benzenesulfonic acid, hydroxy-, lithium salt (1:1)
• 1300-47-6
• NS00081266
• lithium;2-hydroxybenzenesulfonate
• EINECS 215-086-7
• Lithium hydroxybenzenesulfonate
• SCHEMBL11526541

• Inchi： 1S/C6H6O4S.Li/c7-5-3-1-2-4-6(5)11(8,9)10;/h1-4,7H,(H,8,9,10);/q;+1/p-1
• InChI Key： PCDGNXMXHOIMEH-UHFFFAOYSA-M
• SMILES： S(C1C=CC=CC=1O)(=O)(=O)[O-].[Li+]

Computed Properties

• Exact Mass: 179.00597
• Monoisotopic Mass: 180.00685824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• PSA: 77.43